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Compound Name: 1-Carbazol-9-ylpropan-1-one

Cat. No.: B15097855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the diverse natural origins of carbazole derivatives, a

class of heterocyclic compounds renowned for their wide-ranging biological activities. This

document provides a comprehensive overview of their sources in terrestrial and marine

environments, details on their extraction and isolation, and insights into their mechanisms of

action through key signaling pathways. Quantitative data on their biological potency is

presented in structured tables, and detailed experimental protocols for their study are provided.

Natural Sources of Carbazole Derivatives
Carbazole alkaloids are predominantly found in the plant kingdom, particularly within the

Rutaceae family. However, microorganisms and marine organisms also serve as important

reservoirs of these valuable compounds.

Terrestrial Plants
The primary source of carbazole alkaloids is higher plants, with the Rutaceae family being the

most prolific producer. Genera such as Murraya, Clausena, and Glycosmis are especially rich

in these compounds.[1][2][3]

Murraya koenigii(Curry Leaf Tree): The leaves, stem bark, and roots of Murraya koenigii are

abundant sources of various carbazole alkaloids, including the well-studied mahanimbine,

girinimbine, and mahanine.[1][3][4][5][6]
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Clausena lansium (Wampee): The stems and leaves of this plant have been found to contain

carbazole alkaloids with neuroprotective properties.[7]

Glycosmis pentaphylla: The roots of this plant are a known source of carbazole alkaloids like

glycozoline and glycozolidine.[2]

Microorganisms
Certain bacteria, particularly those from the genus Streptomyces, are known to produce

carbazole derivatives with antimicrobial and antifungal activities. These microbial sources offer

the potential for large-scale production through fermentation.

Marine Organisms
The marine environment is a treasure trove of unique chemical structures, including carbazole

alkaloids. Sponges and tunicates are among the marine organisms that have been identified as

sources of these compounds, often exhibiting potent cytotoxic activities.

Biological Activities and Quantitative Data
Carbazole derivatives from natural sources exhibit a remarkable array of biological activities,

making them attractive candidates for drug discovery and development. Their cytotoxic, anti-

inflammatory, and neuroprotective effects have been extensively studied. The potency of these

compounds is often quantified by their half-maximal inhibitory concentration (IC50), which

represents the concentration of a substance required to inhibit a specific biological or

biochemical function by 50%.

Cytotoxic Activity
Many carbazole alkaloids have demonstrated significant cytotoxicity against various cancer cell

lines. This activity is often attributed to their ability to interfere with critical cellular processes,

such as DNA replication and cell division.
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Carbazole
Alkaloid

Cancer Cell
Line

IC50 (µM)
Source
Organism

Reference

Mahanine
HL-60

(Leukemia)
2.8 Murraya koenigii

Girinimbine
HL-60

(Leukemia)
9.4 Murraya koenigii

Mahanimbine
MCF-7 (Breast

Cancer)
12.5 Murraya koenigii

Murrayafoline A
HL-60

(Leukemia)
7.6 Murraya koenigii

Glycosmisines A
A549 (Lung

Cancer)
3.2

Glycosmis

pentaphylla
[8]

Glycosmisines B
A549 (Lung

Cancer)
4.1

Glycosmis

pentaphylla
[8]

Anti-inflammatory Activity
Chronic inflammation is a hallmark of many diseases, and natural products that can modulate

inflammatory pathways are of great interest. Certain carbazole derivatives have been shown to

inhibit key inflammatory mediators.

Carbazole
Alkaloid

Inflammatory
Mediator

Inhibition
Source
Organism

Reference

Mahanimbine iNOS, COX-2 Downregulation Murraya koenigii

Girinimbine TNF-α, IL-6 Inhibition Murraya koenigii

Key Signaling Pathways Modulated by Carbazole
Derivatives
The biological effects of carbazole derivatives are mediated through their interaction with

specific cellular signaling pathways. Understanding these mechanisms is crucial for the
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development of targeted therapies.

STAT3 Signaling Pathway
The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that

plays a pivotal role in cell proliferation, survival, and differentiation. Constitutive activation of

STAT3 is a common feature of many cancers. Several carbazole alkaloids, including mahanine,

have been shown to inhibit the STAT3 signaling pathway, thereby suppressing tumor growth.

The inhibition often occurs through the prevention of STAT3 phosphorylation, a critical step for

its activation and nuclear translocation.
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STAT3 Signaling Pathway Inhibition by Mahanine
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p38 MAPK Signaling Pathway
The p38 Mitogen-Activated Protein Kinase (MAPK) pathway is a key signaling cascade

involved in cellular responses to stress and inflammation. Overactivation of this pathway can

contribute to inflammatory diseases. Carbazole derivatives like mahanimbine have been

reported to suppress the p38 MAPK pathway, leading to a reduction in the production of pro-

inflammatory cytokines. This inhibition can occur at the level of upstream kinases such as TAK1

or MKK3/6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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